Cas no 105214-49-1 (b-D-Glucopyranoside, (3b,12b)-3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-12-hydroxydammar-24-en-20-yl 6-O-b-D-xylopyranosyl- (9CI))

b-D-Glucopyranoside, (3b,12b)-3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-12-hydroxydammar-24-en-20-yl 6-O-b-D-xylopyranosyl- (9CI) structure
105214-49-1 structure
Product Name:b-D-Glucopyranoside, (3b,12b)-3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-12-hydroxydammar-24-en-20-yl 6-O-b-D-xylopyranosyl- (9CI)
CAS No:105214-49-1
MF:C52H88O21
MW:1049.24253940582
CID:202619
Update Time:2024-11-26

b-D-Glucopyranoside, (3b,12b)-3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-12-hydroxydammar-24-en-20-yl 6-O-b-D-xylopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, (3b,12b)-3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-12-hydroxydammar-24-en-20-yl 6-O-b-D-xylopyranosyl- (9CI)
    • b-D-Glucopyranoside, (3b,12b)-3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-12-hydroxydammar-24-en-20-yl 6-O-b-D-xylop
    • Dammarane,b-D-glucopyranoside deriv.
    • Gypenoside LVIII
    • β-D-Glucopyranoside, (3β,12β)-3-[(2-O-β-D-glucopyranosyl-α-L-arabinopyranosyl)oxy]-12-hydroxydammar-24-en-20-yl 6-O-β-D-xylopyranosyl- (9CI)
    • Inchi: 1S/C52H88O21/c1-23(2)10-9-14-52(8,73-46-42(65)39(62)37(60)29(70-46)22-68-44-40(63)34(57)26(55)20-66-44)24-11-16-51(7)33(24)25(54)18-31-49(5)15-13-32(48(3,4)30(49)12-17-50(31,51)6)71-47-43(35(58)27(56)21-67-47)72-45-41(64)38(61)36(59)28(19-53)69-45/h10,24-47,53-65H,9,11-22H2,1-8H3/t24-,25+,26+,27-,28+,29+,30?,31+,32-,33-,34-,35-,36+,37+,38-,39-,40+,41+,42+,43+,44-,45-,46-,47-,49-,50+,51+,52-/m0/s1
    • InChI Key: DMWNOMDRYALDDY-DAQBGLROSA-N
    • SMILES: O([C@@](C)(CC/C=C(\C)/C)[C@@H]1[C@]2([C@H](O)C[C@]3([H])[C@]4(C)C(CC[C@]3([C@@]2(CC1)C)C)[C@](C)(C)[C@@H](O[C@@H]1OC[C@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)CC4)[H])[C@@H]1O[C@H](CO[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 1087.9±65.0 °C(Predicted)
  • PSA: 52.54
  • pka: 12.89±0.70(Predicted)
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